Cas no 1019111-81-9 (2-(5-Bromo-7-fluoro-1H-indol-3-yl)acetic acid)

• Product Name: 2-(5-Bromo-7-fluoro-1H-indol-3-yl)acetic acid
• CAS No: 1019111-81-9
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• MDL: MFCD09965692
• CID: 4559291
• Update Time: 2023-11-22

2-(5-Bromo-7-fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluoroindole-3-acetic Acid
• 2-(5-Bromo-7-fluoro-1H-indol-3-yl)acetic acid

• MDL： MFCD09965692
• Inchi： 1S/C10H7BrFNO2/c11-6-2-7-5(1-9(14)15)4-13-10(7)8(12)3-6/h2-4,13H,1H2,(H,14,15)
• InChI Key： IQQRWGXNCVRARH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2F)C(CC(O)=O)=C1

Computed Properties

• Exact Mass: 270.96442g/mol
• Monoisotopic Mass: 270.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 272.07g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives